Cas no 2679939-77-4 (rac-(2R,3R)-3-phenyl-1-(2,2,2-trifluoroacetyl)azetidine-2-carboxylic acid)

• Product Name: rac-(2R,3R)-3-phenyl-1-(2,2,2-trifluoroacetyl)azetidine-2-carboxylic acid
• CAS No: 2679939-77-4
• MF: C₁₂H₁₀F₃NO₃
• MW: 273.20791387558
• CID: 6207307
• PubChem ID: 165916777
• Update Time: 2025-06-13

rac-(2R,3R)-3-phenyl-1-(2,2,2-trifluoroacetyl)azetidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2679939-77-4
• EN300-28283852
• rac-(2R,3R)-3-phenyl-1-(2,2,2-trifluoroacetyl)azetidine-2-carboxylic acid

• Inchi： 1S/C12H10F3NO3/c13-12(14,15)11(19)16-6-8(9(16)10(17)18)7-4-2-1-3-5-7/h1-5,8-9H,6H2,(H,17,18)/t8-,9+/m1/s1
• InChI Key： QNBIJWYFZWFFME-BDAKNGLRSA-N
• SMILES： FC(C(N1C[C@H](C2C=CC=CC=2)[C@H]1C(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 273.06127767g/mol
• Monoisotopic Mass: 273.06127767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 57.6Ų

Additional information on rac-(2R,3R)-3-phenyl-1-(2,2,2-trifluoroacetyl)azetidine-2-carboxylic acid

Research Brief on rac-(2R,3R)-3-phenyl-1-(2,2,2-trifluoroacetyl)azetidine-2-carboxylic acid (CAS: 2679939-77-4)

The compound rac-(2R,3R)-3-phenyl-1-(2,2,2-trifluoroacetyl)azetidine-2-carboxylic acid (CAS: 2679939-77-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the importance of azetidine derivatives in medicinal chemistry, particularly for their role as constrained scaffolds that enhance binding affinity and metabolic stability. The rac-(2R,3R)-3-phenyl-1-(2,2,2-trifluoroacetyl)azetidine-2-carboxylic acid derivative, with its trifluoroacetyl group and phenyl substitution, exhibits promising physicochemical properties that make it a candidate for further investigation in drug development.

A 2023 study published in the Journal of Medicinal Chemistry detailed the enantioselective synthesis of this compound, emphasizing its potential as a building block for protease inhibitors. The researchers employed a chiral auxiliary approach to achieve high enantiomeric purity, which is critical for its biological activity. The study also reported preliminary in vitro data showing moderate inhibitory activity against selected serine proteases.

Further investigations into the mechanism of action revealed that the trifluoroacetyl group plays a pivotal role in enhancing the compound's binding affinity to target proteins. Molecular docking studies demonstrated favorable interactions with the active sites of several enzymes, suggesting its utility in designing novel enzyme inhibitors. These findings were corroborated by a separate study in Bioorganic & Medicinal Chemistry Letters, which explored structure-activity relationships (SAR) of similar azetidine derivatives.

In addition to its enzymatic inhibitory potential, rac-(2R,3R)-3-phenyl-1-(2,2,2-trifluoroacetyl)azetidine-2-carboxylic acid has been investigated for its pharmacokinetic properties. A recent preclinical study indicated acceptable oral bioavailability and metabolic stability in rodent models, though further optimization may be required to improve its half-life. The compound's logP and solubility profiles were also characterized, providing valuable insights for future formulation development.

Despite these promising results, challenges remain in scaling up the synthesis of this compound and optimizing its selectivity for specific biological targets. Current research efforts are focused on derivatization strategies to enhance its potency and reduce off-target effects. Collaborative projects between academic and industrial researchers are underway to explore its applications in treating inflammatory diseases and certain cancers.

In conclusion, rac-(2R,3R)-3-phenyl-1-(2,2,2-trifluoroacetyl)azetidine-2-carboxylic acid represents a compelling case study in the design of bioactive small molecules. Its unique structural features and demonstrated biological activity position it as a valuable tool for chemical biology and a potential lead compound for therapeutic development. Future research should prioritize the elucidation of its in vivo efficacy and safety profiles to fully assess its translational potential.